Cas no 2225175-75-5 (2-Fluoro-6-(2-furyl)pyridine-3-boronic acid)

• Product Name: 2-Fluoro-6-(2-furyl)pyridine-3-boronic acid
• CAS No: 2225175-75-5
• MF: C₉H₇BFNO₃
• MW: 206.97
• CID: 5142086
• PubChem ID: 133554870
• Update Time: 2025-06-07

2-Fluoro-6-(2-furyl)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(2-furyl)pyridine-3-boronic acid
• (2-Fluoro-6-(furan-2-yl)pyridin-3-yl)boronic acid
• 2225175-75-5

• Inchi： 1S/C9H7BFNO3/c11-9-6(10(13)14)3-4-7(12-9)8-2-1-5-15-8/h1-5,13-14H
• InChI Key： SDKYBSKTDUOFHZ-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(C2=CC=CO2)N=C1F)(O)O

Computed Properties

• Exact Mass: 207.0503014g/mol
• Monoisotopic Mass: 207.0503014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-Fluoro-6-(2-furyl)pyridine-3-boronic acid

Introduction to 2-Fluoro-6-(2-furyl)pyridine-3-boronic acid (CAS No. 2225175-75-5)

2-Fluoro-6-(2-furyl)pyridine-3-boronic acid (CAS No. 2225175-75-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This boronic acid derivative is characterized by its unique structural features, which include a fluorine atom, a furan ring, and a pyridine moiety. These functionalities endow the compound with a range of chemical properties that make it an attractive building block for various applications, particularly in the development of novel pharmaceuticals and materials.

The fluorine atom in 2-Fluoro-6-(2-furyl)pyridine-3-boronic acid imparts significant electronic and steric effects, influencing the compound's reactivity and biological activity. Fluorine is known for its ability to modulate the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. This makes fluorinated compounds valuable in drug discovery and development, where they can enhance the pharmacological properties of lead molecules.

The furan ring in 2-Fluoro-6-(2-furyl)pyridine-3-boronic acid adds another layer of complexity to its structure. Furan is a five-membered aromatic heterocycle that is widely found in natural products and bioactive compounds. The presence of a furan ring can confer unique chemical reactivity and biological activity, making it an important motif in the design of new drugs and functional materials.

The pyridine moiety in 2-Fluoro-6-(2-furyl)pyridine-3-boronic acid is a key structural element that contributes to the compound's overall functionality. Pyridines are nitrogen-containing aromatic heterocycles that are prevalent in many pharmaceuticals and agrochemicals. They are known for their ability to form hydrogen bonds and participate in various chemical reactions, making them valuable intermediates in synthetic chemistry.

The boronic acid functional group in 2-Fluoro-6-(2-furyl)pyridine-3-boronic acid is particularly noteworthy for its utility in cross-coupling reactions. Boronic acids are widely used as coupling partners in Suzuki-Miyaura coupling reactions, which are essential for the synthesis of complex organic molecules. The boronic acid group can be readily converted into other functional groups through various transformations, making it a versatile handle for synthetic chemists.

In recent years, there has been growing interest in the use of boronic acids as prodrugs or drug delivery agents. The boron-oxygen bond can be cleaved under physiological conditions, releasing active drug molecules. This property has been exploited to improve the solubility, stability, and bioavailability of drugs, particularly those with poor pharmacokinetic profiles.

2-Fluoro-6-(2-furyl)pyridine-3-boronic acid has also shown promise in the development of novel catalysts and ligands for asymmetric synthesis. The combination of its fluorinated pyridine and furan moieties provides a unique platform for designing chiral catalysts that can achieve high enantioselectivity in various reactions. This has important implications for the synthesis of enantiomerically pure compounds, which are crucial for many pharmaceutical applications.

In addition to its synthetic applications, 2-Fluoro-6-(2-furyl)pyridine-3-boronic acid has been studied for its potential biological activity. Preliminary research suggests that this compound may exhibit anti-inflammatory and anti-cancer properties. The fluorinated pyridine moiety is known to interact with specific biological targets, such as enzymes and receptors, which can modulate cellular signaling pathways involved in disease processes.

The structural diversity of 2-Fluoro-6-(2-furyl)pyridine-3-boronic acid also makes it an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying new lead compounds for drug discovery. HTS involves testing large libraries of compounds against specific biological targets to identify hits with desired activities. The unique combination of functionalities in this compound could lead to the discovery of novel therapeutic agents with improved efficacy and safety profiles.

In conclusion, 2-Fluoro-6-(2-furyl)pyridine-3-boronic acid (CAS No. 2225175-75-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it an invaluable building block for organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific research.